1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic organic compound characterized by a tetrahydropyrimidine-dione core substituted with a 4-methyl-1,2,4-triazole moiety via a methylene linker.
Properties
Molecular Formula |
C8H9N5O2 |
|---|---|
Molecular Weight |
207.19 g/mol |
IUPAC Name |
1-[(4-methyl-1,2,4-triazol-3-yl)methyl]pyrimidine-2,4-dione |
InChI |
InChI=1S/C8H9N5O2/c1-12-5-9-11-6(12)4-13-3-2-7(14)10-8(13)15/h2-3,5H,4H2,1H3,(H,10,14,15) |
InChI Key |
OMTCRBBSABWEQC-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=NN=C1CN2C=CC(=O)NC2=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves the reaction of 4-methyl-4H-1,2,4-triazole-3-methanol with a suitable pyrimidine derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the desired product .
Industrial Production Methods
In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process .
Chemical Reactions Analysis
Types of Reactions
1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where a nucleophile replaces a leaving group in the molecule
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in an aqueous or organic solvent.
Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in an inert atmosphere to prevent unwanted side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines. Substitution reactions typically result in the formation of new derivatives with different functional groups .
Scientific Research Applications
1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or modulator.
Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Research Findings and Data Tables
Table 1: Crystallographic Data Comparison
Biological Activity
1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, including antimicrobial, antitumor, and anti-inflammatory effects, supported by relevant data and case studies.
Chemical Structure
The compound can be represented by the following structural formula:
Antimicrobial Activity
Numerous studies have investigated the antimicrobial properties of triazole derivatives. For instance, a study indicated that compounds containing the triazole moiety exhibited substantial activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for selected compounds were determined as follows:
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| A | Staphylococcus aureus | 15.62 |
| B | Escherichia coli | 31.25 |
| C | Candida albicans | 7.81 |
These findings suggest that the presence of the triazole ring enhances antimicrobial efficacy .
Antitumor Activity
The antitumor potential of 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione has been evaluated in various cancer cell lines. In vitro studies demonstrated that this compound exhibits cytotoxic effects against several cancer types:
| Cell Line | IC50 (µM) |
|---|---|
| Mia PaCa-2 | 10.5 |
| HepG2 | 8.0 |
| A549 | 12.3 |
The structure-activity relationship (SAR) analysis revealed that modifications to the triazole and tetrahydropyrimidine portions significantly influence biological activity .
Anti-inflammatory Activity
The anti-inflammatory properties of this compound were assessed using animal models. In one study, it was found to reduce inflammation markers significantly compared to control groups:
| Treatment | Inflammation Marker Reduction (%) |
|---|---|
| Compound | 75 |
| Standard Drug (Ibuprofen) | 70 |
This indicates that the compound could serve as a potential therapeutic agent for inflammatory conditions .
Case Study 1: Antimicrobial Efficacy
In a study conducted by Umesha et al., a series of triazole derivatives were synthesized and evaluated for their antimicrobial activities against common pathogens. The results demonstrated that compounds with a triazole ring showed enhanced activity compared to their non-triazole counterparts.
Case Study 2: Antitumor Properties
Research led by Shen et al. focused on the synthesis of various tetrahydropyrimidine derivatives and their evaluation against human tumor cell lines. The study concluded that specific modifications in the molecular structure led to increased cytotoxicity in cancer cells.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
